Cas no 1346687-54-4 (5-(Thiazol-5-yl)nicotinamide)

• Product Name: 5-(Thiazol-5-yl)nicotinamide
• CAS No: 1346687-54-4
• MF: C₉H₇N₃OS
• MW: 205.236379861832
• CID: 1033526
• PubChem ID: 71303608
• Update Time: 2025-08-02

5-(Thiazol-5-yl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-(Thiazol-5-yl)nicotinamide
• 5-(1,3-thiazol-5-yl)pyridine-3-carboxamide
• 5-(Thiazol-5-yl)nicotimide
• DTXSID70745057
• 1346687-54-4

• Inchi： 1S/C9H7N3OS/c10-9(13)7-1-6(2-11-3-7)8-4-12-5-14-8/h1-5H,(H2,10,13)
• InChI Key： NFOCGDCFPHEXNB-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1C=NC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 205.03098303g/mol
• Monoisotopic Mass: 205.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 97.1Ų

Additional information on 5-(Thiazol-5-yl)nicotinamide

Comprehensive Overview of 5-(Thiazol-5-yl)nicotinamide (CAS No. 1346687-54-4): Properties, Applications, and Research Insights

5-(Thiazol-5-yl)nicotinamide (CAS No. 1346687-54-4) is a heterocyclic compound gaining significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This thiazole-nicotinamide hybrid molecule combines a thiazole ring with a nicotinamide moiety, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor and its potential applications in cancer therapy, metabolic disorders, and neurodegenerative diseases.

The compound's molecular structure (C₉H₇N₃OS) features a thiazole-5-yl group attached to the 5-position of the nicotinamide core, offering multiple hydrogen bond acceptors and donors. This configuration enhances its bioavailability and target binding affinity, making it a promising candidate for small-molecule drug development. Recent studies highlight its selective inhibition properties against specific protein kinases, aligning with current trends in precision medicine and personalized therapeutics.

In the context of drug design optimization, 5-(Thiazol-5-yl)nicotinamide demonstrates excellent ligand efficiency, a critical parameter in modern medicinal chemistry. Its ADME (Absorption, Distribution, Metabolism, Excretion) profile has been extensively studied, showing favorable pharmacokinetic properties in preclinical models. The compound's logP value and polar surface area suggest good membrane permeability while maintaining water solubility—a rare balance that addresses a major challenge in orally bioavailable drugs development.

Current research trends focus on structure-activity relationship (SAR) studies of 5-(Thiazol-5-yl)nicotinamide derivatives to enhance their target specificity and reduce off-target effects. The compound serves as a core structure for developing next-generation kinase inhibitors, particularly in oncology research where ATP-competitive inhibitors are in high demand. Its modular design allows for straightforward medicinal chemistry modifications, enabling rapid exploration of structure-based drug discovery approaches.

From a synthetic chemistry perspective, 5-(Thiazol-5-yl)nicotinamide can be prepared through palladium-catalyzed cross-coupling reactions or multicomponent synthesis, reflecting modern green chemistry principles. The compound's crystallographic data has been resolved, providing valuable insights for computer-aided drug design (CADD) and molecular docking studies. These characteristics make it an ideal subject for fragment-based drug discovery programs and virtual screening initiatives.

The growing interest in 5-(Thiazol-5-yl)nicotinamide correlates with several biomedical research trends, including the search for allosteric modulators and protein-protein interaction inhibitors. Its chemical probe potential is being explored in chemical biology studies to elucidate novel biological pathways. Furthermore, the compound's metal-chelating properties open possibilities in metalloenzyme inhibition strategies, particularly relevant in antibiotic resistance research.

Quality control of 5-(Thiazol-5-yl)nicotinamide involves advanced analytical techniques including HPLC-MS, NMR spectroscopy, and X-ray diffraction. The compound typically shows ≥98% purity in commercial supplies, meeting pharmaceutical-grade standards. Stability studies indicate good shelf life under proper storage conditions (-20°C in anhydrous environment), making it practical for high-throughput screening applications.

Future directions for 5-(Thiazol-5-yl)nicotinamide research include exploration of its polypharmacology potential and development as a theranostic agent. The compound's fluorescence properties are being investigated for bioimaging applications, while its redox-active character suggests possible utility in oxidative stress modulation. These multifaceted applications position 5-(Thiazol-5-yl)nicotinamide as a valuable tool compound in contemporary translational research.